Cas no 1261767-80-9 (4-(4-Bromo-2-methylbenzoyl)pyridine)

• Product Name: 4-(4-Bromo-2-methylbenzoyl)pyridine
• CAS No: 1261767-80-9
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 5008859
• Update Time: 2025-06-14

4-(4-Bromo-2-methylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-2-methylbenzoyl)pyridine

• Inchi： 1S/C13H10BrNO/c1-9-8-11(14)2-3-12(9)13(16)10-4-6-15-7-5-10/h2-8H,1H3
• InChI Key： BSCVPSJUDZOWDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C2C=CN=CC=2)=O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 4-(4-Bromo-2-methylbenzoyl)pyridine

Recent Advances in the Study of 4-(4-Bromo-2-methylbenzoyl)pyridine (CAS: 1261767-80-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(4-Bromo-2-methylbenzoyl)pyridine (CAS: 1261767-80-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its bromo-methylbenzoyl and pyridine moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic targets. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for novel drug molecules.

One of the key areas of research has focused on the synthesis and optimization of 4-(4-Bromo-2-methylbenzoyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a palladium-catalyzed cross-coupling reaction, which not only enhanced efficiency but also reduced the formation of undesirable byproducts. This advancement is critical for facilitating further pharmacological evaluations and potential commercialization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(4-Bromo-2-methylbenzoyl)pyridine exhibits moderate inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A recent screening assay revealed its potential as a lead compound for developing kinase inhibitors, with IC50 values in the low micromolar range. Further molecular docking studies suggested that the bromo-methylbenzoyl group plays a crucial role in binding to the ATP pocket of target kinases, providing a structural basis for future modifications.

Another promising avenue of research involves the use of 4-(4-Bromo-2-methylbenzoyl)pyridine as a building block for more complex pharmacophores. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of hybrid molecules incorporating this scaffold, which showed enhanced selectivity and potency against bacterial pathogens. These findings highlight the versatility of 4-(4-Bromo-2-methylbenzoyl)pyridine in medicinal chemistry and its potential to address antibiotic resistance.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and toxicological profiles of 4-(4-Bromo-2-methylbenzoyl)pyridine. Current research is focused on in vivo studies to assess its bioavailability, metabolism, and safety. Early results from animal models indicate acceptable tolerability, but further optimization may be required to minimize off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-Bromo-2-methylbenzoyl)pyridine (CAS: 1261767-80-9) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. Future studies should aim to explore its full therapeutic potential, optimize its pharmacological properties, and address any remaining challenges in its development. The continued investigation of this compound is likely to yield significant contributions to the fields of chemical biology and pharmaceutical sciences.